Cas no 1087795-03-6 (2-(tert-butoxy)-N'-hydroxyethanimidamide)

2-(tert-butoxy)-N'-hydroxyethanimidamide structure

1087795-03-6 structure

Product Name:2-(tert-butoxy)-N'-hydroxyethanimidamide

CAS No:1087795-03-6

Molecular Formula:C₆H₁₄N₂O₂

Molecular Weight:146.187561511993

CID:4570799

PubChem ID:43128382

2-(tert-butoxy)-N'-hydroxyethanimidamide Properties

Names and Identifiers

- 2-(tert-butoxy)-N'-hydroxyethanimidamide
- InChIKey： LHCOUEDHRCSJQW-UHFFFAOYSA-N
- Inchi： 1S/C6H14N2O2/c1-6(2,3)10-4-5(7)8-9/h9H,4H2,1-3H3,(H2,7,8)
- SMILES： C(NO)(=N)COC(C)(C)C

Experimental Properties

Boiling Point: 245.2±42.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.1 mmHg at 25°C
Flash Point: 102.1±27.9 °C
Density: 1.1±0.1 g/cm3

2-(tert-butoxy)-N'-hydroxyethanimidamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P01AD79-50mg	2-(tert-butoxy)-N'-hydroxyethanimidamide	1087795-03-6	95%	50mg	$260.00	2025-03-19
A2B Chem LLC	AV62485-50mg	2-(tert-butoxy)-N'-hydroxyethanimidamide	1087795-03-6	95%	50mg	$248.00	2024-04-20
Enamine	EN300-140386-0.05g	2-(tert-butoxy)-N'-hydroxyethanimidamide	1087795-03-6	95%	0.05g	$202.0	2023-06-06
TRC	B702323-10mg	2-(tert-Butoxy)-N'-hydroxyethanimidamide	1087795-03-6		10mg	$ 70.00	2022-06-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00975518-1g	2-(tert-Butoxy)-N'-hydroxyethanimidamide	1087795-03-6	95%	1g	￥4305.0

2-(tert-butoxy)-N'-hydroxyethanimidamide Related Literature

1. Synthesis and catalytic application of N-heterocyclic carbene copper complex functionalized conjugated microporous polymer†

Hui Zhou,Qing-Yong Zhang,Xiao-Bing Lu RSC Adv., 2016,6, 44995-45000
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Jinxia Li,Dingyi Tang,Yu Zhang,Weichi Chen,Xiaoxi Su,Peiyuan Yu,Shuanglin Qu Org. Chem. Front., 2023,10, 4263-4274
3. Experimental proof for emission annihilation through bond elongation at the carbon–carbon bond in o-carborane with fused biphenyl-substituted compounds†

Junki Ochi,Kazuo Tanaka,Yoshiki Chujo Dalton Trans., 2021,50, 1025-1033
4. Temperature dependence of thermal conductivity in hybrid nanodispersions

Arash Behrang,Miroslav Grmela,Charles Dubois,Sylvain Turenne,Pierre G. Lafleur RSC Adv., 2015,5, 2768-2776
5. The absolute configuration of the (+)436-sarcosinatotetra-amminecobalt(III) ion

Chem. Commun. (London), 1968, 847-849
6. Infrared spectra of HSCS+, c-HSCS, and HCS2− produced on electron bombardment of CS2 in solid para-hydrogen†

Masashi Tsuge Phys. Chem. Chem. Phys., 2017,19, 9641-9653
7. Investigations into the transport and pathways of scallop larvae—the use of numerical models for managing fish stocks†

Michael Hartnett,Alan Berry,Oliver Tully,Tomasz Dabrowski J. Environ. Monit., 2007,9, 403-410
8. Ultrasensitive and direct fluorescence detection of RDX explosive vapor via side-chain terminal functionalization of a polyfluorene probe†

Huan Liu,Qingguo He,Huimin Cao,Jiangong Cheng Anal. Methods, 2018,10, 1695-1702
9. Infrared imaging of small molecules in living cells: from in vitro metabolic analysis to cytopathology

Luca Quaroni,Theodora Zlateva,Katia Wehbe,Gianfelice Cinque Faraday Discuss., 2016,187, 259-271
10. In situ synthesis of permselective zeolitic imidazolate framework-8/graphene oxide composites: rotating disk electrode and Langmuir adsorption isotherm†

Santamon Luanwuthi,Atiweena Krittayavathananon,Pattarachai Srimuk RSC Adv., 2015,5, 46617-46623

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Amidoximes

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